Cas no 42436-07-7 (cis-3-hexenyl phenylacetate)

• Product Name: cis-3-hexenyl phenylacetate
• CAS No: 42436-07-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD00036531
• CID: 55566
• PubChem ID: 24901818
• Update Time: 2025-04-18

cis-3-hexenyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• cis-3-hexenyl phenylacetate
• CIS 3 HEXENYL PHENYL ACETATE
• Phenylacetic acid cis-3-hexen-1-yl ester
• cis-3-Hexen-1-yl Phenylacetate
• hex-3-enyl 2-phenylacetate
• (Z)-Hex-3-enyl phenylacetate

• MDL： MFCD00036531
• Inchi： 1S/C14H18O2/c1-2-3-4-8-11-16-14(15)12-13-9-6-5-7-10-13/h3-7,9-10H,2,8,11-12H2,1H3/b4-3-
• InChI Key： FJKFIIYSBXHBCT-ARJAWSKDSA-N
• SMILES： CC/C=C\CCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 218
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.992
• Boiling Point: 292-297 ºC
• Flash Point: 110 °C
• Refractive Index: 1.502
• PSA: 26.30000
• LogP: 3.12860
• FEMA: 3633
• Solubility: Not determined

cis-3-hexenyl phenylacetate Security Information

• WGK Germany：2
• RTECS：CY1630000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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